5-(2,5-Dimethylphenyl)pyridin-2-amine, 95%

• IUPAC Name: 5-(2,5-dimethylphenyl)pyridin-2-amine
• InChI: InChI=1S/C13H14N2/c1-9-3-4-10(2)12(7-9)11-5-6-13(14)15-8-11/h3-8H,1-2H3,(H2,14,15)
• InChI Key: HIUUHXSAMKCLAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CN=C(C=C2)N
• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol

Description

5-(2,5-Dimethylphenyl)pyridin-2-amine (5-DMPPA) is a versatile organic compound with a wide range of applications in the medical, pharmaceutical, and industrial sectors. This compound is a derivative of pyridine, and has been studied extensively in recent years due to its potential to be used as a key building block for many organic compounds. It is a white, crystalline solid with a melting point of 134-135 °C and a boiling point of 197-198 °C.

Mechanism of Action

The mechanism of action of 5-(2,5-Dimethylphenyl)pyridin-2-amine, 95% is not yet fully understood. However, it is believed that the compound acts as a monoamine oxidase inhibitor, which means that it inhibits the enzyme monoamine oxidase, which is responsible for the breakdown of neurotransmitters such as serotonin and dopamine. This inhibition of monoamine oxidase can lead to an increase in the levels of these neurotransmitters, which can have a positive effect on mood and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,5-Dimethylphenyl)pyridin-2-amine, 95% are not yet fully understood. However, it is believed that the compound acts as a monoamine oxidase inhibitor, which means that it inhibits the enzyme monoamine oxidase, which is responsible for the breakdown of neurotransmitters such as serotonin and dopamine. This inhibition of monoamine oxidase can lead to an increase in the levels of these neurotransmitters, which can have a positive effect on mood and behavior. Additionally, 5-(2,5-Dimethylphenyl)pyridin-2-amine, 95% has been shown to have anti-inflammatory and anti-bacterial properties, which could be beneficial for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

5-(2,5-Dimethylphenyl)pyridin-2-amine, 95% is a versatile compound that can be synthesized easily and cost-effectively. This makes it ideal for use in laboratory experiments. Additionally, the compound has a wide range of applications in the medical, pharmaceutical, and industrial sectors, making it a valuable tool for research. However, the compound is toxic and should be handled with care. Additionally, the mechanism of action of 5-(2,5-Dimethylphenyl)pyridin-2-amine, 95% is not yet fully understood, which can limit its use in laboratory experiments.

Future Directions

There are many potential future directions for the study of 5-(2,5-Dimethylphenyl)pyridin-2-amine, 95%. These include further research into the compound’s mechanism of action, as well as its potential applications in the medical, pharmaceutical, and industrial sectors. Additionally, further research into the compound’s biochemical and physiological effects could lead to the development of new drugs for the treatment of various diseases. Finally, further research into the synthesis of 5-(2,5-Dimethylphenyl)pyridin-2-amine, 95% could lead to the development of more cost-effective and efficient methods of synthesis.

Synthesis Methods

The synthesis of 5-(2,5-Dimethylphenyl)pyridin-2-amine, 95% is typically done through a two-step process. The first step involves the reaction of 2,5-dimethylphenyl bromide with pyridinium hydrochloride to form 5-(2,5-dimethylphenyl)pyridinium chloride. This is then reacted with anhydrous sodium carbonate to form the desired 5-(2,5-dimethylphenyl)pyridin-2-amine. This method is simple, efficient, and cost-effective, making it a popular choice for the synthesis of 5-(2,5-Dimethylphenyl)pyridin-2-amine, 95%.

Scientific Research Applications

5-(2,5-Dimethylphenyl)pyridin-2-amine, 95% has been studied extensively in recent years due to its potential applications in the medical, pharmaceutical, and industrial sectors. In the medical field, 5-(2,5-Dimethylphenyl)pyridin-2-amine, 95% has been used as a key building block for the synthesis of various drugs, such as antifungal agents and antiviral agents. In the pharmaceutical industry, 5-(2,5-Dimethylphenyl)pyridin-2-amine, 95% has been used to develop new drugs for the treatment of cancer and other diseases. In the industrial sector, 5-(2,5-Dimethylphenyl)pyridin-2-amine, 95% has been used as a catalyst for the synthesis of various organic compounds, such as plastics and polymers.